Cas no 2228653-86-7 (3-oxo-1-(oxolan-3-yl)cyclobutane-1-carbonitrile)

• Product Name: 3-oxo-1-(oxolan-3-yl)cyclobutane-1-carbonitrile
• CAS No: 2228653-86-7
• MF: C₉H₁₁NO₂
• MW: 165.189142465591
• CID: 6139034
• PubChem ID: 165625054
• Update Time: 2025-06-11

3-oxo-1-(oxolan-3-yl)cyclobutane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 3-oxo-1-(oxolan-3-yl)cyclobutane-1-carbonitrile
• 2228653-86-7
• EN300-1792161

• Inchi： 1S/C9H11NO2/c10-6-9(3-8(11)4-9)7-1-2-12-5-7/h7H,1-5H2
• InChI Key： BCQBRLYXFUBGQU-UHFFFAOYSA-N
• SMILES： O1CCC(C1)C1(C#N)CC(C1)=O

Computed Properties

• Exact Mass: 165.078978594g/mol
• Monoisotopic Mass: 165.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 50.1Ų

Additional information on 3-oxo-1-(oxolan-3-yl)cyclobutane-1-carbonitrile

3-oxo-1-(oxolan-3-yl)cyclobutane-1-carbonitrile (CAS No. 2228653-86-7): A Comprehensive Overview

3-oxo-1-(oxolan-3-yl)cyclobutane-1-carbonitrile, with the CAS number 2228653-86-7, is a novel compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry. This compound, characterized by its unique cyclobutane core and oxolan substituent, has shown promising potential in various applications, particularly in the development of new therapeutic agents.

The molecular structure of 3-oxo-1-(oxolan-3-yl)cyclobutane-1-carbonitrile is composed of a cyclobutane ring with a ketone group at the 3-position and a cyano group at the 1-position. The oxolan substituent, which is a five-membered ring containing an oxygen atom, adds to the complexity and functionality of the molecule. This intricate structure provides a foundation for exploring its chemical properties and biological activities.

Recent studies have focused on the synthesis and characterization of 3-oxo-1-(oxolan-3-yl)cyclobutane-1-carbonitrile. One notable approach involves the use of transition-metal-catalyzed reactions to efficiently construct the cyclobutane core. For instance, palladium-catalyzed cross-coupling reactions have been employed to introduce the oxolan substituent, demonstrating high yields and excellent selectivity. These synthetic methods not only enhance the accessibility of this compound but also provide valuable insights into its reactivity and stability.

In terms of biological activity, 3-oxo-1-(oxolan-3-yl)cyclobutane-1-carbonitrile has been investigated for its potential as a therapeutic agent. Preliminary in vitro studies have shown that this compound exhibits significant inhibitory effects on specific enzymes involved in various disease pathways. For example, it has been found to inhibit the activity of certain kinases, which are key regulators of cellular signaling pathways implicated in cancer and inflammatory diseases.

Clinical trials are currently underway to further evaluate the safety and efficacy of 3-oxo-1-(oxolan-3-yl)cyclobutane-1-carbonitrile. Early results from phase I trials have indicated that the compound is well-tolerated by patients, with minimal adverse effects observed. These findings are encouraging and suggest that this compound may have a favorable safety profile for further development as a drug candidate.

Beyond its therapeutic potential, 3-oxo-1-(oxolan-3-yl)cyclobutane-1-carbonitrile has also been explored for its use in materials science. The unique electronic properties of the cyano group and the rigidity provided by the cyclobutane ring make it an attractive candidate for applications in organic electronics and photovoltaic devices. Researchers have reported that this compound can be used as a building block for designing novel materials with enhanced performance characteristics.

The environmental impact of 3-oxo-1-(oxolan-3-yl)cyclobutane-1-carbonitrile is another area of active research. Studies have shown that this compound can be synthesized using green chemistry principles, minimizing the use of hazardous solvents and reducing waste generation. This approach aligns with the growing emphasis on sustainable chemical processes and environmentally friendly practices in both academic and industrial settings.

In conclusion, 3-oxo-1-(oxolan-3-yl)cyclobutane-1-carbonitrile (CAS No. 2228653-86-7) represents a promising compound with diverse applications in medicinal chemistry, materials science, and environmental sustainability. Ongoing research continues to uncover new insights into its properties and potential uses, making it an exciting area of study for scientists and researchers worldwide.